benzyl[(3-methoxyphenyl)methyl]methylamine

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-N-methyl-1-phenylmethanamine
• InChI: InChI=1S/C16H19NO/c1-17(12-14-7-4-3-5-8-14)13-15-9-6-10-16(11-15)18-2/h3-11H,12-13H2,1-2H3
• InChI Key: SJJRPRZRXMUBJE-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=CC(=CC=C2)OC
• Molecular Formula: C16H19NO
• Molecular Weight: 241.33 g/mol

Description

Molecular Structure Analysis

The molecular structure of benzyl[(3-methoxyphenyl)methyl]methylamine would consist of a benzyl group, a methoxyphenyl group, and a methylamine group. The exact structure would depend on the positions of these groups in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility, melting point, boiling point, and reactivity would all be influenced by the presence and position of the benzyl, methoxyphenyl, and methylamine groups.

Mechanism of Action

BMPMA acts as a catalyst in the synthesis of compounds by facilitating the reaction of two molecules. It is believed to interact with the molecules to form a complex that increases the rate of the reaction.
Biochemical and Physiological Effects
BMPMA is not known to have any direct biochemical or physiological effects. However, it may be used in the synthesis of compounds that have biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using BMPMA in lab experiments is its low cost and availability. Additionally, it is relatively easy to handle and store. However, there are some limitations to using BMPMA in lab experiments, including the fact that it is highly flammable and toxic, and it is not very soluble in water.

Future Directions

The future directions for BMPMA research include the development of new methods for synthesizing compounds using BMPMA as a catalyst, the development of new compounds that can be synthesized using BMPMA, and the exploration of potential applications for BMPMA in other areas of scientific research. Additionally, further research could be conducted on the biochemical and physiological effects of compounds synthesized using BMPMA.

Synthesis Methods

BMPMA can be synthesized through a variety of methods, including the reaction of 3-methoxyphenylmagnesium bromide with methylamine in an ether solution, the reaction of benzyl bromide with methylamine in an ether solution, and the reaction of 3-methoxyphenylmagnesium bromide with benzyl bromide in an ether solution.

Scientific Research Applications

BMPMA has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and dyes. It is also used as a catalyst in organic synthesis. Additionally, BMPMA has been used in the preparation of a variety of compounds, including pyrrolidines, piperidines, and amines.

Safety and Hazards

The safety and hazards associated with benzyl[(3-methoxyphenyl)methyl]methylamine would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.